Cas no 165071-70-5 (Boronic acid,[1-(phenylsulfonyl)-1H-pyrrol-2-yl]- (9CI))

• Product Name: Boronic acid,[1-(phenylsulfonyl)-1H-pyrrol-2-yl]- (9CI)
• CAS No: 165071-70-5
• MF: C₁₀H₁₀BNO₄S
• MW: 251.066701412201
• CID: 110518
• PubChem ID: 10015018
• Update Time: 2025-04-18

Boronic acid,[1-(phenylsulfonyl)-1H-pyrrol-2-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[1-(phenylsulfonyl)-1H-pyrrol-2-yl]- (9CI)
• [1-(benzenesulfonyl)pyrrol-2-yl]boronic acid
• 1-(PHENYLSULFONYL)-1H-PYRROL-2-YLBORONIC ACID
• 1-(PHENYLSULFONYL)PYRROLE-2-BORONIC ACID
• AB30057
• AG-E-14718
• CTK4D1987
• KB-215843
• [1-(benzenesulfonyl)-1H-pyrrol-2-yl]boronic acid
• DTXSID60434226
• 165071-70-5
• (1-(Phenylsulfonyl)-1H-pyrrol-2-yl)boronic acid
• FT-0717510
• DB-002938

• Inchi： 1S/C10H10BNO4S/c13-11(14)10-7-4-8-12(10)17(15,16)9-5-2-1-3-6-9/h1-8,13-14H
• InChI Key： YNZZJEOSBKZERV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC=C1B(O)O)(=O)=O

Computed Properties

• Exact Mass: 251.04200
• Monoisotopic Mass: 251.0423591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 87.91000
• LogP: 0.48570